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Reference Retention Index Data for 8-Methyl-1-
nonene
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Compound Focus: 8-Methyl-1-nonene

CAS No.: 26741-24-2

Cat. No.: S13141271

The following table compiles the key reference data found for 8-Methyl-1-nonene, which can be used as a

benchmark for validation.

Linear
Compound . Column Type / Temperature

Retention . Data Source
Name Active Phase Program

Index (LRI)
8-Methyl-1- 955 [1] Capillary / Cross- Start: 40 °C, End: NIST WebBook
nonene Linked 300 °C, Rate: 5 (Van Den Dool and

Methylsilicone [1] °C/min [1] Kratz RI) [1]

Experimental Protocols for Retention Index Validation

To validate a compound's identity using retention indices, the general workflow involves analyzing the

compound alongside a series of n-alkane standards under the same chromatographic conditions.
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[1. Prepare n-Alkane Standards)
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Establlsh GC-MS CODdlthHS)

\xample from NIST
Example Co\ﬁxm‘ions for 8-Methyl-1-nonene

Column: Non-polar (e.g., Methylsilicone)
(3 Run Sample & Standard Carrier Gas: Helium
l Temp Program: 40°C to 300°C @ 5°C/min

4. Record Retention Times]

,

[5. Calculate Linear Retention Index (LRID

Uses

[6. Compare with Reference LRD LRI=100 x [ n+ (t_analyte - t_n) / (t_(n+1) - t_n) ]

pply

Validation Criteria:
|ARI| < 20: Confirms identity
|ARI| > 50: Rejects identity
20 < |ARI| < 50: Tentative (needs more data)

Identity Confirmed Identity Rejected
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Diagram title: GC-MS Retention Index Validation Workflow

Detailed Methodology

¢ n-Alkane Standards: A homologous series of n-alkanes (e.g., C7 to C40) is analyzed to create a
retention time calibration curve. The retention times of these standards are used to convert the
sample's retention time into a unitless retention index [2].

e GC-MS Conditions: The experimental conditions, particularly the column stationary phase and
temperature program, should closely match those under which the reference data was acquired for
a valid comparison [3] [1] [4]. Using a non-polar column, like the methylsilicone referenced in the
NIST data, is standard practice.

¢ LRI Calculation: The Linear Retention Index (LRI) is calculated using the formula in the diagram,
where n is the carbon number of the alkane eluting before the analyte, t analyte is the retention
time of 8-Methyl-1-nonene, t n is the retention time of the n-alkane with n carbons, and t (n+1) is
the retention time of the n-alkane with n+1 carbons [2]. This calculation interpolates the analyte's
retention behavior relative to the standards.

e Validation Criteria: After calculating the experimental LRI, it is compared to the reference value. A
peer-reviewed strategy suggests that an absolute difference (JARI|) of 20 index units or less
strongly corroborates the identity proposed by mass spectral matching. A |ARI| greater than 50
generally leads to the rejection of the proposed identity, while values between 20 and 50 are
considered tentative and require further investigation [5].

Key Factors Influencing Retention Index Data

When planning your validation, consider these critical factors that can cause retention index values to vary:

e Column Characteristics: The type of column (polar vs. non-polar), its length, internal diameter, and
film thickness significantly impact retention times and must be documented [3] [4].

e Temperature Program: The retention index for a compound analyzed under a temperature ramp
(LRI) can differ from one analyzed under isothermal conditions (Kovats Index) [3] [4] [2]. Always
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confirm which type of index your reference data represents.
e Carrier Gas and Flow Rate: Variations in carrier gas (e.g., Helium vs. Hydrogen) and its flow rate
can alter retention times. Using a constant flow mode is recommended for better reproducibility [4] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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